4-Aminobutane-1-thiol hydrochloride
Overview
Description
4-Aminobutane-1-thiol hydrochloride (ABSH) is a small organic molecule that is widely used in scientific research. It is a colorless, water-soluble compound with a molecular weight of 175.62 g/mol. ABSH has a wide range of applications, including use in biochemical and physiological studies, and in the synthesis of other compounds.
Scientific Research Applications
1. Modulating the Catalytic Activity of Gold Nanoparticles 4-Aminobutane-1-thiol can be used as a ligand to modulate the catalytic activity of gold nanoparticles . This can be particularly useful in the field of nanotechnology and materials science, where the properties of nanoparticles can be fine-tuned for specific applications.
Synthesis of Other Chemical Compounds
4-Aminobutane-1-thiol can be used in the synthesis of other chemical compounds . For example, it can be used in the synthesis of 2-(4-bromobutyl)isoindoline-1,3-dione .
Use in Biochemical Research
4-Aminobutane-1-thiol can be used in biochemical research, particularly in studies involving proteins and enzymes . It can be used to modify the properties of these biomolecules, which can be useful in understanding their function and behavior.
Use in Surface Chemistry
4-Aminobutane-1-thiol can be used in surface chemistry to modify the properties of surfaces . This can be particularly useful in the development of new materials and coatings.
Use in Sensor Technology
4-Aminobutane-1-thiol can be used in sensor technology, where it can be used to modify the properties of sensor surfaces . This can help improve the sensitivity and selectivity of these sensors.
Use in Drug Delivery Systems
4-Aminobutane-1-thiol can potentially be used in the development of drug delivery systems . By modifying the properties of nanoparticles, it can help improve the efficiency of drug delivery.
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-aminobutane-1-thiol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11NS.ClH/c5-3-1-2-4-6;/h6H,1-5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJJZMUQZPYGLGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCS)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70594284 |
Source
|
| Record name | 4-Aminobutane-1-thiol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70594284 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Aminobutane-1-thiol hydrochloride | |
CAS RN |
31098-39-2 |
Source
|
| Record name | 4-Aminobutane-1-thiol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70594284 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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